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Compound of Interest

Compound Name: (3-Ethynylphenyl)boronic acid
CAS No.: 1189127-05-6
Cat. No.: B1456584

Get Quote

Executive Summary

Immediate Action Required: Treat (3-Ethynylphenyl)boronic acid as a Dual-Hazard
Substance. While the boronic acid moiety presents standard irritant risks, the terminal alkyne
group introduces a specific reactivity hazard—the formation of shock-sensitive metal acetylides
—often overlooked in generic safety protocols.

Disposal Classification: Hazardous Chemical Waste (lIrritant, Potentially Reactive). Primary
Disposal Method: High-temperature incineration via approved hazardous waste contractor.
Critical Restriction:DO NOT mix with waste streams containing Copper (Cu), Silver (Ag), or
Mercury (Hg) salts.[1]

Part 1: Hazard Profile & Risk Assessment[2]

To ensure a self-validating safety system, researchers must understand the causality of the
hazards associated with this specific molecule.

The "Silent" Hazard: Terminal Alkyne Reactivity
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The structural feature

(terminal alkyne) at the 3-position is the primary driver for segregation protocols.

Mechanism: In the presence of basic solutions and specific transition metals (Cu, Ag, HQg),
the terminal proton (

) can be removed, forming metal acetylides (e.g.,

).

Risk: Metal acetylides are highly unstable, shock-sensitive explosives.

Operational Implication: This compound is frequently used in Sonogashira couplings (which

utilize Cul). Waste from these reactions contains both the alkyne and the copper catalyst,
creating a high-risk environment if allowed to dry.

Boronic Acid Stability[3][4]

Dehydration: Boronic acids can dehydrate to form boroxines (anhydrides) upon storage or
heating. This changes physical properties but does not significantly alter disposal hazard
classification.

Toxicity: Generally considered low acute toxicity (Category 4 Oral), but acts as a
Skin/Eye/Respiratory irritant.

Quantitative Safety Data

Property Value/Description
CAS Number 342404-50-8
Physical State Solid (Powder)
Signal Word WARNING

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.
[2] Irrit.)

Hazard Statements

Incompatibilities Strong Oxidizers, Strong Bases, Cu/Ag/Hg Salts

Flash Point N/A (Solid) - Combustible
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Part 2: Segregation & Pre-Disposal Protocol

Effective disposal begins at the bench. Use this decision logic to determine the state of the
waste before packaging.

Scenario A: Pure/Stock Chemical (Expired or Unused)[1]

e Protocol: Do NOT attempt to quench or chemically neutralize pure material.[1] The risk of
generating heat or secondary hazards outweighs the benefit.

e Action: Keep in original container if possible. If transferring, use a clean HDPE or glass jar.

o Labeling: Affix a hazardous waste label explicitly noting "Terminal Alkyne - Do Not Mix with
Metals."

Scenario B: Reaction Mixtures (e.g., Suzuki/Sonogashira
Waste)

e Protocol:

o Quench Active Reagents: Neutralize any active bases, lithium reagents, or pyrophoric
catalysts (e.g., Pd/C) using standard protocols (e.g., careful addition of saturated

or water under inert gas).

o Solvent Consideration: If the solvent is halogenated (DCM, Chloroform), the entire mixture
is "Halogenated Solvent Waste." If not (THF, Toluene), it is "Non-Halogenated."

o The Copper Rule: If the reaction used Copper (Sonogashira), the waste stream MUST be
kept wet. Dry copper acetylides are detonation hazards.

» Action: Collect in a dedicated liquid waste container. Do not combine with general "Heavy
Metal Waste" unless approved by EHS.

Part 3: Step-by-Step Disposal Workflow
Step 1: Container Selection
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e Solids: Wide-mouth High-Density Polyethylene (HDPE) jars are preferred. Glass is
acceptable but poses a breakage risk.

e Liquids: Chemical-resistant HDPE carboys or amber glass bottles.

e Lid Liner: Ensure lids have Teflon (PTFE) or polyethylene liners. Avoid metal-lined caps that
could react with the alkyne vapors over time.

Step 2: Labeling & Documentation

Standard "Hazardous Waste" labels are insufficient. You must add specific hazard text to
protect downstream waste handlers.

Required Label Elements:
e Full Chemical Name: (3-Ethynylphenyl)boronic acid.
o Hazard Checkboxes: Irritant, Toxic.[3][2]

o Supplemental Warning (Write legibly):

"CONTAINS TERMINAL ALKYNE. INCOMPATIBLE WITH COPPER/SILVER SALTS.”

Step 3: Storage Prior to Pickup

» Store in a cool, dry, well-ventilated area.

e Segregation: Store in the "Organic Solids" or "General Organics" section. Keep physically
separated from "Oxidizers" (Nitric acid, Peroxides) and "Inorganic Acids."

Step 4: Hand-off to EHS/Contractor
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e Notify your Environmental Health & Safety (EHS) officer that the waste contains a boronic

acid derivative with a terminal alkyne.

e The ultimate disposal method will be incineration in a rotary kiln, which safely destroys the
organic framework and oxidizes the boron to boric oxide (captured in scrubbers).

Part 4: Visual Decision Workflow

The following diagram illustrates the logical flow for disposing of (3-Ethynylphenyl)boronic
acid, ensuring no incompatible mixing occurs.
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Waste Generation:
(3-Ethynylphenyl)boronic acid

Physical State?

Reaction Mixture

PUIR Sl el (e.g., Suzuki/Sonogashira)

Contains Cu, Ag, or Hg?

Container: HDPE Jar
NO Metal Lids

YES (High Risk)

Quench Active Reagents.
KEEP WET (Prevent drying).

Segregate: Standard Organic Solvent Waste

Segregate: '‘Organic Waste + Metals'
Label: 'Potential Acetylides'

Labeling:
Add 'Terminal Alkyne Hazard'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and disposal of (3-Ethynylphenyl)boronic
acid waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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